Cas no 89296-04-8 (Phenol, 2-(4-methyl-5-isothiazolyl)-)

• Product Name: Phenol, 2-(4-methyl-5-isothiazolyl)-
• CAS No: 89296-04-8
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 605034
• PubChem ID: 136220682
• Update Time: 2025-04-19

Phenol, 2-(4-methyl-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(4-methyl-5-isothiazolyl)-
• 6-(4-methyl-2H-1,2-thiazol-5-ylidene)cyclohexa-2,4-dien-1-one
• 2-(4-methyl-1,2-thiazol-5-yl)phenol
• 2-(4-Methylisothiazol-5-yl)phenol
• DTXSID10738266
• 6-(4-Methyl-1,2-thiazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
• 89296-04-8
• SCHEMBL12804637
• OKZWNVOUHRAQJF-UHFFFAOYSA-N

• MDL： MFCD08691791
• Inchi： 1S/C10H9NOS/c1-7-6-11-13-10(7)8-4-2-3-5-9(8)12/h2-6,12H,1H3
• InChI Key： OKZWNVOUHRAQJF-UHFFFAOYSA-N
• SMILES： S1C(=C(C=N1)C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 191.04048508g/mol
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų